N-(5-Amino-2-methoxyphenyl)-4-(heptyloxy)benzamide
Overview
Description
N-(5-Amino-2-methoxyphenyl)-4-(heptyloxy)benzamide (also known as NAMHB) is an organic compound with a wide range of industrial and scientific uses. It is a white crystalline solid that is highly soluble in water and is used in a variety of applications including as a corrosion inhibitor, as a dye, and as a molecular probe. NAMHB has also been used in the synthesis of a variety of compounds and as a reagent in organic synthesis.
Scientific Research Applications
Antimicrobial and Antioxidant Activities
- A study on endophytic Streptomyces sp. YIM 67086 identified a new benzamide compound exhibiting antimicrobial and antioxidant activities. This compound shares structural similarities with N-(5-Amino-2-methoxyphenyl)-4-(heptyloxy)benzamide, suggesting potential applications in these fields (Yang et al., 2015).
Electrochemical Oxidation and Antioxidant Activity
- Amino-substituted benzamide derivatives, closely related to N-(5-Amino-2-methoxyphenyl)-4-(heptyloxy)benzamide, were studied for their capacity as antioxidants. Their electrochemical oxidation mechanisms play a crucial role in their free radical scavenging activity, indicating potential applications in antioxidant therapies (Jovanović et al., 2020).
Neurological Applications
- Another study utilized a derivative of this compound for quantifying serotonin 1A receptor densities in Alzheimer's disease patients' brains using PET imaging. This implies potential applications in neurological research and diagnostic imaging (Kepe et al., 2006).
Synthesis and Pharmaceutical Applications
- The synthesis of Gefitinib, a notable anticancer drug, involved the use of related benzamide compounds. This indicates the potential of N-(5-Amino-2-methoxyphenyl)-4-(heptyloxy)benzamide in the synthesis of complex pharmaceuticals (Jin et al., 2005).
Leukotriene D4 Antagonists
- Benzamide derivatives, including those structurally similar to N-(5-Amino-2-methoxyphenyl)-4-(heptyloxy)benzamide, were synthesized and tested for their ability to inhibit leukotriene D4, indicating potential therapeutic applications in treating bronchospasm and other related conditions (Musser et al., 1987).
Neuroleptic Activity
- Research on benzamides, similar to the chemical , has shown potential neuroleptic activity, suggesting possible applications in the treatment of psychosis and related neurological disorders (Iwanami et al., 1981).
properties
IUPAC Name |
N-(5-amino-2-methoxyphenyl)-4-heptoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O3/c1-3-4-5-6-7-14-26-18-11-8-16(9-12-18)21(24)23-19-15-17(22)10-13-20(19)25-2/h8-13,15H,3-7,14,22H2,1-2H3,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCOPVVPKYGWZLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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